Cas no 32427-94-4 (1-Propanaminium,N,N-diethyl-3-hydroxy-N-methyl-, chloride (1:1))

• Product Name: 1-Propanaminium,N,N-diethyl-3-hydroxy-N-methyl-, chloride (1:1)
• CAS No: 32427-94-4
• MF: C₈H₂₀ClNO
• MW: 181.703501701355
• CID: 309126
• PubChem ID: 3082343
• Update Time: 2025-04-19

1-Propanaminium,N,N-diethyl-3-hydroxy-N-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N,N-diethyl-3-hydroxy-N-methyl-, chloride (1:1)
• diethyl-(3-hydroxypropyl)-methylazanium,chloride
• N,N-Diethylhomocholine
• 32427-94-4
• 1-Propanaminium, N,N-diethyl-3-hydroxy-N-methyl-, chloride
• N,N-Diethyl-3-hydroxy-N-methylpropan-1-aminium chloride
• diethyl-(3-hydroxypropyl)-methylazanium;chloride
• DTXSID30954188

• Inchi： 1S/C8H20NO.ClH/c1-4-9(3,5-2)7-6-8-10;/h10H,4-8H2,1-3H3;1H/q+1;/p-1
• InChI Key： IAYDRPZUPDPOTO-UHFFFAOYSA-M
• SMILES： [Cl-].OCCC[N+](C)(CC)CC

Computed Properties

• Exact Mass: 160.9669
• Monoisotopic Mass: 181.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 79.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 19.9